Cas no 14734-19-1 (5a,5b,11a,11b-Tetrahydrodibenzo[b,h]biphenylene-5,6,11,12-tetrone)

• Product Name: 5a,5b,11a,11b-Tetrahydrodibenzo[b,h]biphenylene-5,6,11,12-tetrone
• CAS No: 14734-19-1
• MF: C₂₀H₁₂O₄
• MW: 316.306885719299
• CID: 98811
• Update Time: 2023-08-02

5a,5b,11a,11b-Tetrahydrodibenzo[b,h]biphenylene-5,6,11,12-tetrone Chemical and Physical Properties

Names and Identifiers

• Dibenzo[b,h]biphenylene-5,6,11,12-tetrone,5a,5b,11a,11b-tetrahydro-, (5aR,5bR,11aS,11bS)-rel-
• Dibenzo[b,h]biphenylene-5,6,11,12-tetrone, 5a,5b,11a,11b-tetrahydro-, (5aalpha,5bbeta,11abeta,11balpha)-
• 5aα,5bβ,11aβ,11bα-Tetrahydrodibenzo[b,h]biphenylene-5,6,11,12-tetrone
• Dibenzo[b,h]biphenylene-5,6,11,12-tetrone, 5a,5b,11a,11b-tetrahydro-, (5aalpha,5bbeta,11abeta,11balpha)-
• NSC625121
• JAAZJUITWOKRKO-UHFFFAOYSA-N
• NCI60_007699
• 5a,5b,11a,11b-Tetrahydrodibenzo[b,h]biphenylene-5,6,11,12-tetrone

• Inchi： 1S/C20H12O4/c21-17-9-5-1-2-6-10(9)18(22)14-13(17)15-16(14)20(24)12-8-4-3-7-11(12)19(15)23/h1-8,13-16H
• InChI Key： JAAZJUITWOKRKO-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C(C2C3C(C4C=CC=CC=4C(C3C21)=O)=O)=O

Computed Properties

• Exact Mass: 316.074
• Monoisotopic Mass: 316.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 0
• Complexity: 538
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 68.3

Experimental Properties

• LogP: 2.62320